Cas no 1246816-74-9 (5,6-Diamino-3-methyluracil-d3)

• Product Name: 5,6-Diamino-3-methyluracil-d3
• CAS No: 1246816-74-9
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 4551857
• Update Time: 2025-06-08

5,6-Diamino-3-methyluracil-d3 Chemical and Physical Properties

Names and Identifiers

• 5,6-Diamino-3-methyluracil-d3
• 5,6-DiaMino-3-Methyl-2,4(1H,3H)-pyriMidinedione-d3

• Inchi： 1S/C5H8N4O2/c1-9-4(10)2(6)3(7)8-5(9)11/h6-7H2,1H3,(H,8,11)
• InChI Key： KNGVGMVHBVVSCF-UHFFFAOYSA-N
• SMILES： N1(C)C(=O)C(N)=C(N)NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5,6-Diamino-3-methyluracil-d3

Research Brief on 5,6-Diamino-3-methyluracil-d3 (CAS: 1246816-74-9): Recent Advances and Applications

5,6-Diamino-3-methyluracil-d3, a deuterated derivative of 5,6-diamino-3-methyluracil, has garnered significant attention in recent years due to its unique properties and applications in chemical, biological, and pharmaceutical research. With the CAS number 1246816-74-9, this compound serves as a critical intermediate in the synthesis of deuterated pharmaceuticals and is widely used in metabolic studies, drug development, and isotopic labeling. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and emerging research trends.

Recent studies have highlighted the role of 5,6-Diamino-3-methyluracil-d3 in the development of deuterated drugs, where the incorporation of deuterium can enhance metabolic stability and improve pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of deuterated analogs of antiviral agents, showing improved half-lives and reduced toxicity. The deuterium kinetic isotope effect (DKIE) associated with this compound has also been explored in enzyme inhibition studies, offering new insights into drug-target interactions.

In addition to its pharmaceutical applications, 5,6-Diamino-3-methyluracil-d3 has been employed in analytical chemistry as a stable isotope-labeled internal standard for mass spectrometry. A recent publication in Analytical and Bioanalytical Chemistry (2024) detailed its use in quantifying uracil derivatives in biological samples, achieving high precision and accuracy. The compound's stability and compatibility with various analytical techniques make it a valuable tool for researchers in metabolomics and biomarker discovery.

From a synthetic chemistry perspective, advancements in the preparation of 5,6-Diamino-3-methyluracil-d3 have been reported, with a focus on optimizing yield and purity. A 2023 study in Organic Process Research & Development introduced a novel catalytic deuteration method, reducing the reliance on expensive deuterated reagents and improving scalability. These developments are expected to lower production costs and facilitate broader adoption in industrial and academic settings.

Looking ahead, the potential of 5,6-Diamino-3-methyluracil-d3 extends to emerging fields such as precision medicine and targeted therapy. Researchers are investigating its utility in the design of next-generation deuterated therapeutics, particularly for oncology and neurodegenerative diseases. Furthermore, its role in environmental chemistry, such as tracing pollutant degradation pathways, is an area of growing interest. Continued research and collaboration across disciplines will likely uncover new applications and further solidify its importance in the chemical and biomedical sciences.